N-(4-fluorophenyl)-2-[4-(methylsulfonyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-(4-methylsulfonylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C13H18FN3O3S/c1-21(19,20)17-8-6-16(7-9-17)10-13(18)15-12-4-2-11(14)3-5-12/h2-5H,6-10H2,1H3,(H,15,18)
• InChI Key: HPPJKINNNQKQQE-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCN(CC1)CC(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C13H18FN3O3S
• Molecular Weight: 315.37 g/mol

Description

N-(4-fluorophenyl)-2-[4-(methylsulfonyl)-1-piperazinyl]acetamide, commonly known as FMPA, is a novel compound that has gained significant attention in the field of medicinal chemistry. FMPA is a small molecule that has been synthesized for its potential use as a drug candidate.

Mechanism of Action

The mechanism of action of FMPA is not fully understood. However, it is believed to act by inhibiting the activity of histone deacetylases (HDACs). HDACs are enzymes that play a role in gene expression and are often overexpressed in cancer cells. Inhibition of HDAC activity can lead to changes in gene expression, which can ultimately lead to cell death.
Biochemical and Physiological Effects
FMPA has been shown to have a variety of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. FMPA has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is important for the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of FMPA is its potency against a variety of cancer cell lines. It has also been shown to have low toxicity in animal models. However, one limitation of FMPA is its poor solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for the study of FMPA. One area of research is the development of more potent analogs of FMPA. Another area of research is the study of FMPA in combination with other chemotherapy drugs, as it may have synergistic effects. Additionally, the use of FMPA in the treatment of other diseases, such as neurodegenerative diseases, is an area of ongoing research.
Conclusion
In conclusion, FMPA is a novel compound that has potential as a drug candidate for the treatment of cancer and neuropathic pain. Its mechanism of action is not fully understood, but it is believed to act by inhibiting the activity of HDACs. FMPA has been shown to have a variety of biochemical and physiological effects, and it has both advantages and limitations for lab experiments. There are several future directions for the study of FMPA, including the development of more potent analogs and the study of FMPA in combination with other chemotherapy drugs.

Scientific Research Applications

FMPA has been studied extensively for its potential use as a drug candidate. It has been shown to have activity against a variety of cancer cell lines, including breast, lung, and ovarian cancer. FMPA has also been studied for its potential use in the treatment of neuropathic pain, as it has been shown to have analgesic properties in animal models.